Cas no 1346808-50-1 (N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine)

• Product Name: N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine
• CAS No: 1346808-50-1
• MF: C₁₇H₂₇BN₂O₂
• MW: 302.219484567642
• MDL: MFCD16995207
• CID: 2771131
• PubChem ID: 72220325
• Update Time: 2025-10-31

N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-CYCLOHEXYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-AMINE
• MB17580
• DTXSID501139182
• 1346808-50-1
• 2-Pyridinamine, N-cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine

• MDL： MFCD16995207
• Inchi： 1S/C17H27BN2O2/c1-16(2)17(3,4)22-18(21-16)13-10-11-19-15(12-13)20-14-8-6-5-7-9-14/h10-12,14H,5-9H2,1-4H3,(H,19,20)
• InChI Key： ZMEJZACDUZAAOV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)NC2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 302.2165583Da
• Monoisotopic Mass: 302.2165583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine

N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine (CAS No. 1346808-50-1): A Comprehensive Overview

N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine (CAS No. 1346808-50-1) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of boronic acid derivatives and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this compound.

Chemical Properties

N-Cyclohexyl-4-(4,4,5,5-tetamethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine is a white crystalline solid with a molecular formula of C₁₇H₂₇BN₂O₂. It has a molecular weight of 306.39 g/mol and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. The compound's structure features a pyridine ring substituted with a cyclohexyl group and a boronic acid derivative moiety. The presence of the boronic acid group imparts unique reactivity and functional properties to the molecule.

Synthesis Methods

The synthesis of N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine has been extensively studied and optimized in recent years. One of the most common methods involves the coupling reaction between 4-bromopyridin-2-amine and cyclohexylamine followed by a Suzuki-Miyaura coupling reaction with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane. This method provides high yields and purity of the final product. The use of palladium catalysts such as Pd(PPh₃)₄ or PdCl₂(dppf) has been found to be particularly effective in facilitating the coupling reaction.

Biological Applications

N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine has shown promising biological activities in various preclinical studies. One of its key applications is in the field of cancer research. Studies have demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative properties, N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine has also been investigated for its potential as a therapeutic agent for neurodegenerative diseases. Recent research has shown that this compound can modulate certain neurotransmitter systems and protect neurons from oxidative stress and inflammation. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing N-Cyclohexyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-2-amine into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for this compound are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and target specific tissues or organs.

Conclusion

In conclusion,N-Cyclohexyl-4-(4,4，5，5-tetramethyl -1，3， 2-dioxaborolan - 2 - YL) pyridin - 2 - amine (CAS No. 1346808 - 50 - 1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action,N-Cyclohexyl - 4 -( 4， 4， 5， 5 - tetramethyl - 1， 3， 2 - dioxaborolan - 2 - YL) pyridin - 2 - amine (CAS No . 1346808 - 50 - 1) is poised to play an important role in the treatment of various diseases.